Cas no 2549053-82-7 (3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine)

• Product Name: 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine
• CAS No: 2549053-82-7
• MF: C₁₇H₂₀N₈
• MW: 336.39430141449
• CID: 5318292
• PubChem ID: 154830025
• Update Time: 2025-06-03

3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine Chemical and Physical Properties

Names and Identifiers

• F6619-7758
• 2549053-82-7
• AKOS040710774
• 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine
• 3-[4-(3-Methyl-2-pyrazinyl)-1-piperazinyl]-6-(3-methyl-1H-pyrazol-1-yl)pyridazine

• Inchi： 1S/C17H20N8/c1-13-5-8-25(22-13)16-4-3-15(20-21-16)23-9-11-24(12-10-23)17-14(2)18-6-7-19-17/h3-8H,9-12H2,1-2H3
• InChI Key： VZQAEKBTRDYUTJ-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=CN=C3C)CC2)=NN=C(N2C=CC(C)=N2)C=C1

Computed Properties

• Exact Mass: 336.18109267g/mol
• Monoisotopic Mass: 336.18109267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 75.9Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 598.3±50.0 °C(Predicted)
• pka: 4.62±0.10(Predicted)

Additional information on 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine

Professional Introduction to Compound with CAS No. 2549053-82-7 and Product Name: 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine

The compound with the CAS number 2549053-82-7 and the product name 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The compound's unique structural composition, featuring a pyrazole core linked to a pyridazine ring through a piperazine moiety, positions it as a promising candidate for further exploration in therapeutic interventions.

Recent research in the domain of heterocyclic compounds has highlighted the importance of multi-substituted pyridazines and pyrazoles in developing novel pharmacological agents. The presence of a 3-methylpyrazole substituent at the 3-position of the pyridazine ring introduces a specific electronic and steric environment that can modulate the compound's biological activity. This substitution pattern is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in various target proteins. Furthermore, the incorporation of a 4-(3-methylpyrazin-2-yl)piperazin-1-yl group at the 6-position of the pyridazine ring adds another layer of complexity, potentially influencing both metabolic stability and pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The piperazine moiety, known for its ability to interact with central nervous system receptors, makes this molecule a candidate for investigations into conditions such as depression, anxiety, and cognitive dysfunction. Preliminary studies have suggested that derivatives of this structure may exhibit inhibitory effects on enzymes and receptors involved in neurotransmitter pathways. These findings align with current trends in drug development, where targeting specific neural pathways is key to achieving therapeutic efficacy.

The structural motif of 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine also holds promise for applications in anti-inflammatory and immunomodulatory therapies. Pyrazole derivatives have long been recognized for their anti-inflammatory properties, often through mechanisms involving inhibition of cyclooxygenase (COX) enzymes or modulation of cytokine production. The presence of multiple heterocyclic rings in this compound suggests that it may interact with multiple inflammatory pathways simultaneously, potentially offering a synergistic effect that could lead to improved therapeutic outcomes.

In addition to its pharmacological potential, this compound exhibits interesting chemical properties that make it an attractive subject for synthetic studies. The combination of pyridazine and pyrazole rings provides a versatile scaffold for further functionalization. Researchers have explored various synthetic routes to modify this core structure, aiming to optimize both potency and selectivity. For instance, introducing additional substituents at specific positions on the rings has been shown to enhance binding interactions with biological targets. These synthetic modifications underscore the compound's utility as a building block for more complex drug candidates.

The use of computational modeling has also played a crucial role in understanding the behavior of this compound. Advanced techniques such as molecular docking and quantum mechanical calculations have allowed researchers to predict how it might interact with biological targets at an atomic level. These simulations have provided valuable insights into the compound's binding affinity and mode of action, guiding experimental efforts towards more effective drug design. The integration of computational methods with traditional wet chemistry approaches has accelerated progress in this field, making compounds like 3-(3-methyl-1H-pyrazol-1-yl)-6-[4-(3-methylpyrazin-2-yl)piperazin-1-yl]pyridazine more viable candidates for clinical development.

As research continues to evolve, the applications of this compound are likely to expand beyond initial hypotheses. The growing interest in polypharmacological agents—compounds that target multiple disease pathways simultaneously—makes molecules like this particularly relevant. By combining distinct pharmacophores into a single entity, researchers hope to achieve greater therapeutic benefits while minimizing side effects. The structural complexity of 3-(3-methyl-1H-pyrazol-1-y)-6-[4-(3-methylpyrazin--2--yl)piperazin--1--yl]pyridazine positions it well within this emerging paradigm.

In conclusion, the compound with CAS number 2549053--82--7 represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated potential in modulating neurological and inflammatory pathways make it an exciting prospect for future drug development. As research progresses and new methodologies are employed, the full therapeutic potential of this molecule is expected to become increasingly apparent. The ongoing exploration of its properties not only advances our understanding but also opens new avenues for treating complex diseases.